Cas no 954232-79-2 (4-Cyclopropylpyrimidine-5-carboxylic acid)

4-Cyclopropylpyrimidine-5-carboxylic acid structure
954232-79-2 structure
Product Name:4-Cyclopropylpyrimidine-5-carboxylic acid
CAS No:954232-79-2
MF:C8H8N2O2
MW:164.161321640015
MDL:MFCD09750207
CID:4667259
PubChem ID:22308487
Update Time:2023-08-14

4-Cyclopropylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopropylpyrimidine-5-carboxylic acid
    • TQ0069
    • 5-Pyrimidinecarboxylic acid, 4-cyclopropyl-
    • Z2255082015
    • 4-Cyclopropylpyrimidine-5-carboxylic acid
    • MDL: MFCD09750207
    • Inchi: 1S/C8H8N2O2/c11-8(12)6-3-9-4-10-7(6)5-1-2-5/h3-5H,1-2H2,(H,11,12)
    • InChI Key: VEXMJAAOVBVENI-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=CN=C1C1CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 192
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.1

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4-Cyclopropylpyrimidine-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:954232-79-2)4-Cyclopropylpyrimidine-5-carboxylic acid
Order Number:A1095503
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:15
Price ($):666.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:954232-79-2)4-Cyclopropylpyrimidine-5-carboxylic acid
A1095503
Purity:99%
Quantity:1g
Price ($):666.0
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